Cas no 2228675-67-8 (4-(4-hydroxy-3-nitrophenyl)butanal)

• Product Name: 4-(4-hydroxy-3-nitrophenyl)butanal
• CAS No: 2228675-67-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6420055
• PubChem ID: 165777908
• Update Time: 2025-06-13

4-(4-hydroxy-3-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-nitrophenyl)butanal
• EN300-1766479
• 2228675-67-8

• Inchi： 1S/C10H11NO4/c12-6-2-1-3-8-4-5-10(13)9(7-8)11(14)15/h4-7,13H,1-3H2
• InChI Key： PGYRLRGQSGCLPT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCCC=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(4-hydroxy-3-nitrophenyl)butanal

Professional Introduction to 4-(4-hydroxy-3-nitrophenyl)butanal (CAS No. 2228675-67-8)

4-(4-hydroxy-3-nitrophenyl)butanal, with the chemical formula C₁₀H₉O₄, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 2228675-67-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of both hydroxyl and nitro functional groups, make it a versatile intermediate in synthetic chemistry.

The 4-(4-hydroxy-3-nitrophenyl)butanal structure is characterized by a butanal moiety attached to a nitro-substituted phenol ring. This configuration allows for diverse chemical modifications, making it a valuable building block in organic synthesis. The hydroxyl group at the para position relative to the nitro group enhances its reactivity, enabling various functionalization strategies that can be exploited in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both hydroxyl and nitro groups. These functional groups are known to influence the electronic properties and biological activity of molecules, making them attractive for medicinal chemistry applications. The 4-(4-hydroxy-3-nitrophenyl)butanal has been studied for its potential role in modulating enzyme activity and interacting with biological targets.

One of the most promising areas of research involving 4-(4-hydroxy-3-nitrophenyl)butanal is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The nitro group in 4-(4-hydroxy-3-nitrophenyl)butanal can be used to design molecules that selectively inhibit specific kinases, thereby offering a potential therapeutic approach.

Recent studies have demonstrated that derivatives of 4-(4-hydroxy-3-nitrophenyl)butanal exhibit inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly significant given the increasing evidence linking aberrant kinase activity to inflammatory diseases and malignancies. The ability to fine-tune the structure of 4-(4-hydroxy-3-nitrophenyl)butanal derivatives allows for the development of more potent and selective kinase inhibitors.

Another area where 4-(4-hydroxy-3-nitrophenyl)butanal has shown promise is in the development of antimicrobial agents. The combination of hydroxyl and nitro groups provides unique chemical properties that can enhance antimicrobial activity. Researchers have explored its derivatives as potential candidates for treating resistant bacterial infections. The structural flexibility of 4-(4-hydroxy-3-nitrophenyl)butanal allows for modifications that can improve its efficacy against a broad spectrum of pathogens.

The synthesis of 4-(4-hydroxy-3-nitrophenyl)butanal involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the production process but also allow for the introduction of additional functional groups to tailor the biological activity of the final product.

In conclusion, 4-(4-hydroxy-3-nitrophenyl)butanal (CAS No. 2228675-67-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. Continued research into this compound and its derivatives will likely yield valuable insights into new treatment modalities and contribute to advancements in medicinal chemistry.